Strong and binder free structured zeolite sorbents with very high CO2-over-N2 selectivities and high capacities to adsorb CO2 rapidly†

Energy & Environmental Science Pub Date: 2012-03-26 DOI: 10.1039/C2EE21153J

Abstract

Mechanically strong monoliths of zeolite NaKA with a hierarchy of pores displayed very high CO2-over-N2 selectivity. The zeolite monoliths were produced by pulsed current processing (PCP) without the use of added binders and with a preserved microporous crystal structure. Adsorption isotherms of CO2 and N2 were determined and used to predict the co-adsorption of CO2 and N2 using ideal adsorbed solution theory (IAST). The IAST predictions showed that monolithic adsorbents of NaKA could reach an extraordinarily high CO2-over-N2 selectivity in a binary mixture with a composition similar to flue gas (15 mol% CO2 and 85 mol% N2 at 25 °C and 101 kPa). Structured NaKA monoliths with a K+ content of 9.9 at% combined a CO2-over-N2 selectivity of >1100 with a high CO2 adsorption capacity (4 mmol g−1) and a fast adsorption kinetics (on the order of one minute). Estimates of a figure of merit (F) based on IAST CO2-over-N2 selectivity, and time-dependent CO2 uptake capacity, suggest that PCP-produced structured NaKA with a K+ content of 9.9 at% offers a performance far superior to 13X adsorbents, in particular at short cycle times.

Graphical abstract: Strong and binder free structured zeolite sorbents with very high CO2-over-N2 selectivities and high capacities to adsorb CO2 rapidly
Strong and binder free structured zeolite sorbents with very high CO2-over-N2 selectivities and high capacities to adsorb CO2 rapidly†
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